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Compound of Interest

Compound Name: AND-302

Cat. No.: B15558568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound X, known chemically as Rapamycin (or Sirolimus), is a macrolide compound widely

utilized in biomedical research as a potent and specific inhibitor of the mammalian target of

rapamycin (mTOR).[1] The mTOR signaling pathway is a critical regulator of cell growth,

proliferation, and survival. Rapamycin forms a complex with the intracellular receptor FKBP12,

which then binds to and allosterically inhibits mTOR Complex 1 (mTORC1).[1][2] Given its

central role in cell signaling, the accurate preparation and storage of Rapamycin solutions are

paramount for reproducible and reliable experimental outcomes. These application notes

provide detailed protocols for the dissolution, storage, and handling of Compound X to ensure

its stability and efficacy in research applications.

Data Presentation
The following tables summarize the key quantitative data for dissolving and storing Compound

X.

Table 1: Solubility and Storage of Compound X (Rapamycin)
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Parameter Value Source

Molecular Weight 914.17 g/mol [1]

Recommended Solvents DMSO, Ethanol [1]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [1]

Solubility in Ethanol ≥ 50 mg/mL [1][3]

Storage of Powder
-20°C, desiccated, for up to 3

years or more.
[1][2]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[1][3]

Table 2: Recommended Concentrations for Cell Culture Applications

Application Cell Line
Working
Concentration

Incubation
Time

Source

mTOR Inhibition HEK293 ~0.1 nM (IC50) Not specified [1][4]

Autophagy

Induction
COS7, H4 0.2 µM (200 nM) Not specified [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Compound X in DMSO
This protocol describes the preparation of a 10 mM stock solution of Compound X (Rapamycin)

in DMSO, a commonly used solvent for this compound.

Materials:

Compound X (Rapamycin) powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated balance

Procedure:

Calculate the required amount of Compound X and DMSO. To prepare a 10 mM stock

solution, use the molecular weight of Rapamycin (914.17 g/mol ). For example, to prepare 1

mL of a 10 mM stock solution, you would need 9.14 mg of Rapamycin.[1]

Weigh the Compound X powder. In a sterile microcentrifuge tube, carefully weigh the

calculated amount of Compound X powder.

Dissolve in DMSO. Add the appropriate volume of DMSO to the Compound X powder. For

the example above, add 1 mL of DMSO.

Ensure complete dissolution. Vortex the solution thoroughly until all the Compound X powder

is completely dissolved.[1] If necessary, gentle warming (e.g., in a 37°C water bath) can aid

dissolution.[1]

Aliquot and store. Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C. This prevents degradation from

repeated freeze-thaw cycles.[1][3]

Protocol 2: Preparation of a Working Solution of
Compound X for Cell Culture
This protocol outlines the dilution of the stock solution to a final working concentration in cell

culture medium.

Materials:

10 mM Compound X stock solution in DMSO
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Pre-warmed cell culture medium

Sterile pipette tips and tubes

Procedure:

Determine the final working concentration. Based on your experimental needs and cell line,

decide on the final concentration of Compound X to be used in your cell culture medium

(refer to Table 2 for guidance).

Thaw a stock solution aliquot. Remove one aliquot of the 10 mM Compound X stock solution

from the freezer and thaw it at room temperature.[1]

Perform serial dilutions (if necessary). For very low final concentrations, it may be necessary

to perform an intermediate dilution of the stock solution in cell culture medium.

Dilute to the final working concentration. Directly add the appropriate volume of the

Compound X stock solution (or intermediate dilution) to the pre-warmed cell culture medium.

For example, to prepare 10 mL of medium with a final Compound X concentration of 100 nM,

add 1 µL of the 10 mM stock solution.[1]

Mix thoroughly. Gently mix the medium containing Compound X by swirling or inverting the

tube/flask to ensure a homogenous solution before adding it to your cells.[1]

Important Considerations:

Aqueous Instability: Compound X is susceptible to degradation in aqueous environments,

especially at physiological pH and temperature.[5][6][7] Therefore, it is recommended to

prepare fresh working solutions immediately before each experiment and avoid storing

Compound X in aqueous solutions for extended periods.[5]

Light Sensitivity: Compound X is light-sensitive.[5] Prepare solutions in a dimly lit area and

store stock solutions and experimental setups protected from light (e.g., by wrapping

tubes/plates in aluminum foil).[5]

pH Sensitivity: The degradation of Compound X is accelerated at neutral to alkaline pH.[5][6]

Ensure your cell culture media is properly buffered.
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Mandatory Visualizations
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Caption: Signaling pathway of Compound X (Rapamycin) inhibiting mTORC1.

Experimental Workflow for Preparing Compound X
Solutions
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Solution Preparation Workflow
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Caption: Workflow for preparing Compound X stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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